1-Pyridin-2-ylcyclopentanol
Cat. No. B2985883
Key on ui cas rn:
56657-01-3
M. Wt: 163.22
InChI Key: QSVMFIDDAPYMRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][cH:5][cH:6][n:7]1.[O:8]=[C:9]1[CH2:10][CH2:11][CH2:12][CH2:13]1>>[c:2]1([C:9]2([OH:8])[CH2:10][CH2:11][CH2:12][CH2:13]2)[cH:3][cH:4][cH:5][cH:6][n:7]1
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
Brc1ccccn1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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O=C1CCCC1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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OC1(c2ccccn2)CCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
